![molecular formula C10H11NO2 B092497 1-(p-Methoxybenzoyl)aziridine CAS No. 15269-50-8](/img/structure/B92497.png)
1-(p-Methoxybenzoyl)aziridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(p-Methoxybenzoyl)aziridine, also known as MBOA, is a chemical compound that belongs to the class of aziridines. It is a synthetic compound that has been used in various scientific research applications due to its unique properties.
Mechanism of Action
The mechanism of action of 1-(p-Methoxybenzoyl)aziridine is not well understood. However, it is believed that this compound reacts with nucleophiles, such as amines and alcohols, to form stable adducts. This reaction is believed to be the basis for this compound's potential use as a reagent for the synthesis of chiral compounds.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been shown to be relatively non-toxic in animal studies. This compound has been shown to be metabolized by the liver, and its metabolites have been identified in urine samples.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(p-Methoxybenzoyl)aziridine is its ease of synthesis. This compound can be synthesized in good yields using a simple reaction. Additionally, this compound has been shown to be relatively non-toxic in animal studies, making it a potentially useful reagent for lab experiments.
One of the limitations of this compound is its limited solubility in water. This can make it difficult to use in certain lab experiments. Additionally, the mechanism of action of this compound is not well understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for the study of 1-(p-Methoxybenzoyl)aziridine. One potential direction is the development of new synthetic methods for the production of this compound. Another potential direction is the study of this compound's potential use as a reagent for the synthesis of chiral compounds. Additionally, the biochemical and physiological effects of this compound could be studied further to determine its potential use in drug development.
Synthesis Methods
1-(p-Methoxybenzoyl)aziridine can be synthesized through a simple reaction between p-methoxybenzoyl chloride and aziridine in the presence of a base. The reaction yields this compound as a white crystalline solid with a melting point of 80-82°C. The synthesis method is relatively straightforward, and this compound can be obtained in good yields.
Scientific Research Applications
1-(p-Methoxybenzoyl)aziridine has been used in various scientific research applications due to its unique properties. It has been studied for its potential use as a reagent for the synthesis of chiral compounds. This compound has been used as a building block in the synthesis of various natural products, including alkaloids and amino acids. It has also been studied for its potential use in the development of new drugs.
properties
CAS RN |
15269-50-8 |
---|---|
Molecular Formula |
C10H11NO2 |
Molecular Weight |
177.2 g/mol |
IUPAC Name |
aziridin-1-yl-(4-methoxyphenyl)methanone |
InChI |
InChI=1S/C10H11NO2/c1-13-9-4-2-8(3-5-9)10(12)11-6-7-11/h2-5H,6-7H2,1H3 |
InChI Key |
HXICBHVTWBDOFR-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)C(=O)N2CC2 |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)N2CC2 |
Other CAS RN |
15269-50-8 |
synonyms |
1-(4-Methoxybenzoyl)aziridine |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.